Cas no 2680707-88-2 (benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate)

• Product Name: benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate
• CAS No: 2680707-88-2
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5631802
• PubChem ID: 165930479
• Update Time: 2025-05-20

benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate
• EN300-28294263
• 2680707-88-2

• Inchi： 1S/C18H18N4O2/c1-22-8-7-16-15(11-22)9-14(10-19)17(20-16)21-18(23)24-12-13-5-3-2-4-6-13/h2-6,9H,7-8,11-12H2,1H3,(H,20,21,23)
• InChI Key： MPWBJLDGZIIWMN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C(C#N)=CC2=C(CCN(C)C2)N=1)=O

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.2Ų

Additional information on benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate

Benzyl N-(3-Cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate (CAS No. 2680707-88-2): A Comprehensive Overview

Benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate (CAS No. 2680707-88-2) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This heterocyclic compound features a unique 1,6-naphthyridine core structure, which is increasingly recognized for its potential in drug discovery and medicinal chemistry applications.

The molecular structure of this compound combines several pharmacologically interesting motifs: a tetrahydro-1,6-naphthyridine scaffold, a cyano group at the 3-position, and a benzyl carbamate protecting group. These structural elements make it particularly valuable as a building block in the synthesis of more complex molecules with potential biological activity. Recent literature suggests that derivatives of 5,6,7,8-tetrahydro-1,6-naphthyridine have shown promise in various therapeutic areas, including central nervous system disorders and metabolic diseases.

From a synthetic chemistry perspective, benzyl N-(3-cyano-6-methyl-1,6-naphthyridin-2-yl)carbamate offers multiple sites for further functionalization. The cyano group can be transformed into various other functional groups, while the benzyl carbamate can be selectively removed under mild conditions, making this compound a versatile intermediate. Its stability under various conditions has made it particularly useful in multi-step synthetic routes where protecting group strategies are required.

The pharmaceutical industry has shown growing interest in 1,6-naphthyridine derivatives due to their diverse biological activities. Many researchers are investigating how modifications to the core structure, such as those present in benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate, can influence receptor binding affinity and selectivity. This compound serves as an important precursor in the development of potential kinase inhibitors and other targeted therapies.

In terms of physical properties, CAS 2680707-88-2 typically appears as a white to off-white crystalline powder with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and dichloromethane. These properties make it convenient for use in various chemical reactions and formulation processes. The compound's stability profile suggests it can be stored under standard laboratory conditions without significant degradation.

The synthesis of benzyl carbamate 1,6-naphthyridine derivatives like this one often involves multi-step procedures starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's increasing focus on sustainable manufacturing practices. Researchers continue to develop more efficient routes to access this valuable scaffold.

Analytical characterization of benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and identity, which are critical for its intended applications in research and development.

Current market trends indicate growing demand for specialized heterocyclic compounds like 3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine derivatives. Pharmaceutical companies and contract research organizations are actively seeking high-quality building blocks to accelerate their drug discovery programs. The unique structural features of this compound position it as a valuable asset in medicinal chemistry toolkits.

Safety considerations for handling benzyl N-(3-cyano-6-methyl-1,6-naphthyridin-2-yl)carbamate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when working with this material, in accordance with good laboratory practices.

Future research directions for CAS 2680707-88-2 and related compounds may explore their potential as scaffolds for fragment-based drug discovery or as components in molecular recognition systems. The versatility of the 1,6-naphthyridine core continues to inspire new applications in chemical biology and materials science.

For researchers interested in obtaining benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate, several specialty chemical suppliers offer this compound in various quantities, typically with certificates of analysis confirming its identity and purity. The availability of this building block supports ongoing innovation in pharmaceutical and agrochemical research.

In conclusion, benzyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate (CAS No. 2680707-88-2) represents an important intermediate in modern organic synthesis, particularly for pharmaceutical applications. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists exploring new therapeutic possibilities. As research into 1,6-naphthyridine-based compounds continues to expand, this compound is likely to play an increasingly significant role in drug discovery efforts worldwide.